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Compound of Interest

Compound Name: 5-Bromo-2-chlorophenol

Cat. No.: B068879

An In-depth Technical Guide to the Safety, Hazards, and GHS Classification of 5-Bromo-2-
chlorophenol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, hazards, and regulatory
classification of 5-Bromo-2-chlorophenol (CAS No: 183802-98-4). The information is intended
to support risk assessment and ensure safe handling in a laboratory and drug development
context.

Executive Summary

5-Bromo-2-chlorophenol is a halogenated phenol used as a building block in the synthesis of
pharmaceuticals and agrochemicals. While a valuable reagent, it presents several health
hazards that necessitate careful handling and adherence to safety protocols. According to the
Globally Harmonized System (GHS), it is classified as harmful if swallowed, harmful in contact
with skin, a skin irritant, a serious eye irritant, and may cause respiratory irritation. This guide
summarizes the key safety data, outlines the GHS classification, provides guidance on safe
handling and emergency procedures, and presents the methodologies for the types of
toxicological studies used to determine these hazards.

Physical and Chemical Properties
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A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling and use. The key properties of 5-Bromo-2-chlorophenol are summarized in

the table below.

Property Value Source(s)

Molecular Formula CeH4BrClO

Molecular Weight 207.45 g/mol

CAS Number 183802-98-4

Appearance White to cream or pale yellow
solid (crystals or powder)

Melting Point 46-47 °C / 54.0-60.0°C

Boiling Point 234.9 + 20.0 °C at 760 mmHg

Density 1.8+ 0.1 g/cm3

Flash Point 95.9+21.8°C

Solubility Sparingly soluble in water

GHS Hazard Classification and Labeling

5-Bromo-2-chlorophenol has been classified according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The following table details its classification,

which is critical for hazard communication and workplace safety.
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GHS Element Classification/Statement Source(s)
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

Hazard Classes

Acute Toxicity, Oral (Category
4)Acute Toxicity, Dermal
(Category 4)SKin Irritation
(Category 2)Serious Eye
Irritation (Category 2A)Specific
target organ toxicity — Single
exposure (Category 3),

Respiratory tract irritation

Hazard Statements

H302: Harmful if
swallowed.H312: Harmful in
contact with skin.H315:
Causes skin irritation.H319:
Causes serious eye
irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P264: Wash skin thoroughly
after handling.P270: Do not
eat, drink or smoke when using
this product.P271: Use only
outdoors or in a well-ventilated

area

¢ To cite this document: BenchChem. [5-Bromo-2-chlorophenol safety, hazards, and GHS
classification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068879#5-bromo-2-chlorophenol-safety-hazards-

and-ghs-classification]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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